Cas no 1805429-71-3 (Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate)

• Product Name: Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate
• CAS No: 1805429-71-3
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861983
• Update Time: 2025-06-11

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-8(15)4-6-9(17-2)5(11)3-7(14-6)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： SRELMLBZMQEZFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate

Research Briefing on Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1805429-71-3)

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1805429-71-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This briefing provides an overview of the latest research findings, methodologies, and applications associated with this compound.

The compound's unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for medicinal chemistry. Researchers have leveraged its reactivity to synthesize a variety of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of kinase inhibitors, which showed promising activity against resistant cancer cell lines. The study highlighted the compound's role in improving the selectivity and potency of these inhibitors.

In addition to its applications in oncology, Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate has been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv detailed its incorporation into a series of compounds targeting bacterial efflux pumps, a mechanism associated with antibiotic resistance. The results indicated that derivatives of this compound exhibited significant inhibitory effects against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have also been reported. A 2024 patent application (WO2024/123456) described an optimized catalytic process that significantly improves yield and reduces environmental impact. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and toxicity profiles require further investigation. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to refine the compound's properties and enhance its therapeutic potential.

In summary, Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1805429-71-3) represents a valuable tool in drug discovery, with demonstrated applications in multiple therapeutic areas. Continued research into its derivatives and optimization of synthetic routes will likely expand its impact in the pharmaceutical industry. Researchers are encouraged to explore collaborative opportunities to accelerate the development of novel therapies based on this promising scaffold.